Cas no 1432058-58-6 (7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid)
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dihydro-imidazo[1,5-a]pyrazine-3,7(8H)-dicarboxylic acid 7-(1,1-dimethylethyl) ester
- SODIUM 7-(TERT-BUTOXYCARBONYL)-5,6,7,8-TETRAHYDROIMIDAZO[1,5-A]PYRAZINE-3-CARBOXYLATE
- Imidazo[1,5-a]pyrazine-3,7(8H)-dicarboxylic acid, 5,6-dihydro-, 7-(1,1-dimethylethyl) ester
- 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid
-
- Inchi: 1S/C12H17N3O4/c1-12(2,3)19-11(18)14-4-5-15-8(7-14)6-13-9(15)10(16)17/h6H,4-5,7H2,1-3H3,(H,16,17)
- InChI Key: MJNSISCJYZRFHT-UHFFFAOYSA-N
- SMILES: C12=CN=C(C(O)=O)N1CCN(C(OC(C)(C)C)=O)C2
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM293969-1g |
7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 95% | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ00104-100MG |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 95% | 100MG |
¥ 1,603.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ00104-250MG |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 95% | 250MG |
¥ 2,560.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ00104-500MG |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 95% | 500MG |
¥ 4,270.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ00104-1G |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 95% | 1g |
¥ 6,402.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ00104-5G |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 95% | 5g |
¥ 19,206.00 | 2023-04-07 | |
| Enamine | EN300-1590757-0.05g |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 0.05g |
$1549.0 | 2023-06-04 | ||
| Enamine | EN300-1590757-0.1g |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 0.1g |
$1623.0 | 2023-06-04 | ||
| Enamine | EN300-1590757-0.25g |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 0.25g |
$1696.0 | 2023-06-04 | ||
| Enamine | EN300-1590757-0.5g |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid |
1432058-58-6 | 0.5g |
$1770.0 | 2023-06-04 |
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid
Introduction to 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 1432058-58-6)
7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid, identified by its CAS number 1432058-58-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a tert-butoxy carbonyl (Boc) protecting group on the molecule underscores its utility as an intermediate in the synthesis of more complex pharmacophores, particularly in the development of drugs targeting neurological and inflammatory disorders.
The imidazopyrazine scaffold is renowned for its structural versatility and functional adaptability, making it a preferred choice for medicinal chemists seeking to design novel molecules with enhanced binding affinity and selectivity. In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of imidazopyrazine derivatives with promising pharmacological profiles. For instance, studies have highlighted the potential of certain imidazopyrazine compounds as kinase inhibitors, which are critical in managing cancers and inflammatory diseases.
One of the most compelling aspects of 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid is its role as a key intermediate in the synthesis of biologically active molecules. The Boc group provides stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This characteristic makes it an invaluable building block for constructing more intricate scaffolds. Researchers have leveraged this compound to develop potential therapeutic agents targeting various diseases, including neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.
Recent studies have demonstrated the inhibitory effects of imidazopyrazine derivatives on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammation and pain responses. The structural features of 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid contribute to its ability to modulate these pathways effectively. Additionally, its compatibility with various synthetic methodologies enhances its appeal in drug discovery pipelines.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their inherent biological activity and synthetic flexibility. Imidazopyrazines, in particular, have been explored for their potential as antimicrobial agents, antiviral agents, and anticancer agents. The compound in question (7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid) exemplifies this trend by serving as a precursor for numerous lead compounds that exhibit significant pharmacological activity.
In conclusion,7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 1432058-58-6) represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile synthetic applications make it indispensable for chemists working on next-generation therapeutics. As research continues to uncover new biological functions of imidazopyrazines,this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing some of the most pressing medical challenges today.
1432058-58-6 (7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)